Cas no 946378-19-4 (ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate)

• Product Name: ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• CAS No: 946378-19-4
• MF: C₂₃H₂₂N₂O₄
• MW: 390.431786060333
• CID: 5504153
• Update Time: 2025-05-20

ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carbonyl]amino]benzoate
• ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate

• Inchi： 1S/C23H22N2O4/c1-3-29-23(28)18-10-12-19(13-11-18)24-21(26)20-5-4-14-25(22(20)27)15-17-8-6-16(2)7-9-17/h4-14H,3,15H2,1-2H3,(H,24,26)
• InChI Key： NJXXYYAZPCPBDP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2=CC=CN(CC3=CC=C(C)C=C3)C2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate

Professional Introduction to Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 946378-19-4)

Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate, a compound with the CAS number 946378-19-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a potential candidate for further development in medicinal chemistry.

The core structure of Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate consists of a benzoate moiety linked to a dihydropyridine ring system. The dihydropyridine moiety is particularly noteworthy, as it is known for its role in various pharmacological applications, including the treatment of cardiovascular diseases. The presence of a 4-methylphenyl group and an amide functional group further enhances the compound's potential biological activity. These features contribute to its unique chemical properties and make it an attractive scaffold for drug discovery.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of new therapeutic agents. These compounds have been extensively investigated for their ability to interact with biological targets, leading to potential applications in areas such as anti-inflammatory and analgesic therapies. The amide group in Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate is particularly significant, as it can participate in hydrogen bonding interactions with biological receptors, thereby modulating their activity.

The benzoate moiety serves as an additional layer of structural complexity, contributing to the compound's solubility and bioavailability. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and utilized by the body. Moreover, the benzoate group can also participate in various chemical reactions, allowing for further modifications and derivatization to enhance its pharmacological properties.

In the context of current research trends, Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate aligns with the growing interest in structure-based drug design. This approach leverages computational methods and experimental data to optimize the molecular structure of compounds for improved efficacy and reduced side effects. The complex architecture of this molecule provides numerous opportunities for structural optimization, making it a valuable asset in the pharmaceutical industry.

One of the most exciting aspects of Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate is its potential application in addressing unmet medical needs. Researchers are exploring its efficacy in various disease models, including those related to inflammation and pain management. The dihydropyridine ring system is particularly relevant here, as it has been shown to interact with specific enzymes and receptors involved in these pathways.

The synthesis of Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and condensation processes. Each step is carefully optimized to maximize the formation of the desired product while minimizing by-products.

The pharmacokinetic properties of Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-amido}benzoate are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential therapeutic value. Preclinical studies are being conducted to assess these parameters and gain insights into its pharmacological behavior.

One area where this compound shows particular promise is in the treatment of chronic pain conditions. The amide group and dihydropyridine moiety are known to interact with pain signaling pathways, potentially offering relief from conditions such as neuropathic pain and inflammatory disorders. By targeting these specific pathways, Ethyl 4-{1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine}-3-amido]benzoate could provide a novel therapeutic option for patients suffering from chronic pain.

The development of new drugs often involves collaboration between academic researchers and industry partners. Ethyl 4-{1-(4-methylphenyl)methyl}-2 oxo -1 , 2 -dih ydro p y rid ine -3 -am id o]be n z o ate CAS No .946378 -19 -4 represents an excellent example of such collaboration. Academic institutions provide the foundational research and innovative ideas, while industry partners bring expertise in drug development and commercialization. This synergy accelerates the translation of laboratory discoveries into tangible medical benefits.

The regulatory landscape for new drug approval is stringent but well-defined. Companies developing new compounds like Ethyl 4-{1-(4-methylphenyl)methyl}-2 oxo -1 , 2 -dih ydro p y rid ine -3 -am id o]be n z o ate CAS No .946378 -19 -4 must navigate through rigorous clinical trials to demonstrate safety and efficacy before they can be approved for use by healthcare professionals worldwide.

In conclusion , Eth yl 4 -{ 1 -( 4 -m eth yl phen y l )m eth yl -2 ox o -1 , 2 -d ih y dro p y rid ine -3 am ido }b en z o ate CAS No .946378 -19 -4 is a com plex an d prom is ing com pound with se veral po tential ap plica tions i n pharma ceutical chemis try . Its unique structure an d bio logical act ivities make it a sub ject o f grow ing inte rest among re search ers world wide . As stu dies con tinue t o e xpl ore its pharma cological pro perties , this com pound holds great pa ssion fo r be coming a ne w thera peu tic agent i n t he co ming years .